Cas no 2169576-68-3 (6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine)

6-Fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine is a fluorinated heterocyclic compound featuring a fused pyrrolotriazine core. Its structure, incorporating both fluorine and amine functional groups, makes it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine substituent enhances metabolic stability and bioavailability, while the amine group offers versatility for further derivatization. This compound is particularly useful in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents. Its well-defined reactivity and high purity make it suitable for precision applications in medicinal chemistry and drug discovery. The compound is typically handled under controlled conditions to ensure stability and optimal performance in synthetic pathways.
6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine structure
2169576-68-3 structure
Product Name:6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine
CAS No:2169576-68-3
MF:C6H5FN4
MW:152.129103422165
CID:5213227
PubChem ID:132216942
Update Time:2026-03-06

6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[2,1-f][1,2,4]triazin-4-amine, 6-fluoro-
    • 6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine
    • PS-20688
    • SCHEMBL19698007
    • E88518
    • 2169576-68-3
    • Inchi: 1S/C6H5FN4/c7-4-1-5-6(8)9-3-10-11(5)2-4/h1-3H,(H2,8,9,10)
    • InChI Key: PWNBZALNJPHVKF-UHFFFAOYSA-N
    • SMILES: N12C=C(F)C=C1C(N)=NC=N2

Computed Properties

  • Exact Mass: 152.04982434g/mol
  • Monoisotopic Mass: 152.04982434g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.2Ų

6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine Pricemore >>

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Additional information on 6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine

6-Fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 2169576-68-3): An Emerging Compound in Medicinal Chemistry

6-Fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 2169576-68-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolo[2,1-f][1,2,4]triazines, which are known for their diverse biological activities, including antitumor, antiviral, and anti-inflammatory effects.

The chemical structure of 6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine features a pyrrolo[2,1-f][1,2,4]triazine core with a fluorine substituent at the 6-position. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile. Recent studies have highlighted the importance of fluorine substitution in enhancing the potency and selectivity of small molecule drugs.

In terms of its synthesis, 6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine can be prepared through a multi-step process involving the condensation of appropriate starting materials followed by functional group modifications. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity. This makes it a viable candidate for further preclinical and clinical development.

One of the key areas of research involving 6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine is its potential as an antitumor agent. Studies have shown that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from lung, breast, and colorectal cancers. The mechanism of action is believed to involve the inhibition of specific signaling pathways that are crucial for tumor growth and survival. For instance, it has been reported that 6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine can effectively block the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

Beyond its antitumor properties, 6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine has also shown promise in other therapeutic areas. For example, recent research has explored its potential as an antiviral agent against RNA viruses such as influenza and SARS-CoV-2. In vitro studies have demonstrated that this compound can inhibit viral replication by interfering with key viral enzymes or host cell factors required for viral entry and replication.

The pharmacokinetic profile of 6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine is another important aspect that has been investigated. Preliminary studies suggest that it has favorable absorption and distribution properties when administered orally or intravenously. Additionally, it exhibits low toxicity in animal models at therapeutic doses. These characteristics make it an attractive candidate for further development as a potential drug candidate.

In conclusion, 6-fluoropyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 2169576-68-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it a valuable addition to the arsenal of small molecule drugs being developed for various diseases. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic potential.

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